Cas no 126987-75-5 (5-Quinoxalinamine,3-ethyl-2-methyl-)

5-Quinoxalinamine,3-ethyl-2-methyl- structure
126987-75-5 structure
Product Name:5-Quinoxalinamine,3-ethyl-2-methyl-
CAS No:126987-75-5
MF:C11H13N3
MW:187.241021871567
CID:103279
PubChem ID:14515143
Update Time:2025-04-18

5-Quinoxalinamine,3-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Quinoxalinamine,3-ethyl-2-methyl-
    • 3-ETHYL-2-METHYLQUINOXALIN-5-AMINE
    • 5-Quinoxalinamine,3-ethyl-2-methyl-(9CI)
    • DTXSID60561187
    • 126987-75-5
    • Inchi: 1S/C11H13N3/c1-3-9-7(2)13-10-6-4-5-8(12)11(10)14-9/h4-6H,3,12H2,1-2H3
    • InChI Key: ATTOPEVGIMIWCQ-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=CC=2N=C(C)C=1CC)N

Computed Properties

  • Exact Mass: 187.110947427g/mol
  • Monoisotopic Mass: 187.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: 1.8
  • Topological Polar Surface Area: 51.8Ų
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